Cas no 1131410-85-9 (7-Chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine)

• Product Name: 7-Chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine
• CAS No: 1131410-85-9
• MF: C₆H₅ClN₄
• MW: 168.583698987961
• MDL: MFCD11870488
• CID: 1029655
• PubChem ID: 46864070
• Update Time: 2025-10-24

7-Chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine
• 2-Amino-7-chloro-[1,2,4]triazolo[1,5-a]pyridine
• 7-chloro-[1,2,4]triazolo[1,5-a]pyridin-2-ylamine
• I14-9463
• EN300-79738
• DB-082802
• AKOS015917772
• W10914
• 7-chloro-2H,3H-[1,2,4]triazolo[1,5-a]pyridin-2-imine
• 1131410-85-9
• A921741
• GZDFHYMMHZAWSN-UHFFFAOYSA-N
• AMY15754
• MFCD11870488
• SY126161
• 7-Chloro[1,2,4]triazolo[1,5-a]pyridin-2-amine
• AKOS037646269
• SCHEMBL15537648
• AS-67802
• CS-0037220
• DTXSID60676927
• Z1217131082

• MDL： MFCD11870488
• Inchi： 1S/C6H5ClN4/c7-4-1-2-11-5(3-4)9-6(8)10-11/h1-3H,(H2,8,10)
• InChI Key： GZDFHYMMHZAWSN-UHFFFAOYSA-N
• SMILES： ClC1C=CN2C(C=1)=NC(N)=N2

Computed Properties

• Exact Mass: 168.02000
• Monoisotopic Mass: 168.0202739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• Density: 1.71
• PSA: 56.21000
• LogP: 1.54610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on 7-Chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine

7-Chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine: A Comprehensive Overview

The compound 7-Chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine (CAS No. 1131410-85-9) is a highly specialized chemical entity that has garnered significant attention in the field of biomedical research. This compound belongs to the class of heterocyclic compounds, characterized by its unique combination of a chlorinated substituent and a fused triazole-pyridine ring system. Its distinctive structure renders it suitable for various applications, particularly in pharmacology and drug discovery.

Recent studies have highlighted the potential of 7-Chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine as a promising scaffold for the development of anticancer agents. The triazole ring, known for its highly reactive nature, plays a pivotal role in modulating biological activity. This compound's ability to interact with key cell signaling pathways has made it a focal point in oncology research, where it is being explored for its capacity to inhibit tumor growth and metastasis.

One of the most notable aspects of 7-Chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine is its selectivity profile. Preclinical trials have demonstrated that it exhibits minimal off-target effects, making it a safer candidate for therapeutic applications compared to conventional drugs with broader pharmacological actions. This selectivity is attributed to its unique chemical structure, which allows for precise targeting of specific molecular pathways involved in disease states.

In the realm of infectious diseases, this compound has also shown remarkable potential as a broad-spectrum antimicrobial agent. Its ability to disrupt pathogen viability without affecting host cells makes it a compelling candidate for the development of new-generation antibiotics, particularly in light of the growing resistance to existing therapies.

Recent advancements in crystallography and computational chemistry have provided deeper insights into the binding mechanisms of 7-Chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine with its molecular targets. These studies have revealed that the compound's chlorinated substituent enhances its hydrophobic interactions, thereby improving its ability to penetrate cellular membranes and exert desired pharmacological effects.

Moreover, 7-Chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine has been implicated in the modulation of immunomodulatory pathways, positioning it as a potential candidate for immune-oncology therapies. Its capacity to regulate T-cell activation and cytotoxic T lymphocyte responses has generated considerable interest among researchers in the field of oncology immunotherapy.

As research into personalized medicine continues to advance, compounds like 7-Chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine are poised to play a critical role in the development of targeted therapies. Its versatile chemical structure allows for easy modification and functionalization, enabling researchers to tailor it for specific therapeutic applications while maintaining its efficacy and safety profile.

In conclusion, 7-Chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine represents a significant breakthrough in the field of biomedical science, with far-reaching implications for the treatment of various diseases. Its unique combination of structural diversity, selectivity, and therapeutic potential positions it as one of the most promising compounds in contemporary drug discovery research.